Cas no 61415-49-4 (Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-)

Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro- structure
61415-49-4 structure
Product Name:Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-
CAS No:61415-49-4
MF:C16H11N3O2
MW:277.277443170547
CID:480340
PubChem ID:12307114
Update Time:2025-04-19

Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-
    • 7-amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4-dione
    • 61415-49-4
    • DTXSID00486860
    • CTK2E0512
    • Inchi: 1S/C16H11N3O2/c17-14-3-1-2-8-4-9-6-12-13(7-10(9)5-11(8)14)16(21)19-18-15(12)20/h1-7H,17H2,(H,18,20)(H,19,21)
    • InChI Key: XEWADTGOGTXNMB-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C3C=C4C(=CC=CC4=CC3=CC=2C(NN1)=O)N

Computed Properties

  • Exact Mass: 277.08523
  • Monoisotopic Mass: 277.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.22
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